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Compound of Interest

Compound Name: Barium permanganate

Cat. No.: B1204633

For Researchers, Scientists, and Drug Development Professionals

Introduction

Barium permanganate, with the chemical formula Ba(MnQa4)2, is an inorganic compound
notable for its strong oxidizing properties.[1][2] Identified by its CAS number 7787-36-2, this
compound consists of a barium cation (Ba?*) and two permanganate anions (MnOa4™).[2] It
typically appears as dark violet to brown or black crystals.[1][2][3] Barium permanganate
serves as a specialized oxidizing agent in various chemical syntheses and is a precursor for
the preparation of permanganic acid.[2][4] Its distinct characteristics make it a subject of
interest in both academic research and industrial applications.

Physicochemical Properties

The fundamental physical and chemical properties of barium permanganate are summarized
in the table below, providing a comprehensive overview for laboratory and research
applications.
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Property Value Reference
CAS Number 7787-36-2 [1]
Molecular Formula Ba(MnOa)2 [1]
Molar Mass 375.198 g/mol [1]

Dark violet to brown or black
Appearance , _ [1][2](3]
crystalline solid

Odor Odorless [1]
Density 3.77 g/lcm?3 [1112]
] ] Decomposes at ~200 °C (392
Melting Point [1][2]
°F; 473 K)
Solubility in Water 62.5 g/100 mL at 29 °C [1][2]
Solubility in other solvents Decomposes in alcohol [1112]
Crystal Structure Orthorhombic [1][2]

Synthesis and Manufacturing

Several methods have been developed for the synthesis of barium permanganate, each with
distinct advantages and procedural nuances.

Synthesis via Disproportionation of Barium Manganate

Barium permanganate can be produced through the disproportionation of barium manganate
in a mildly acidic solution.[1][4] This process is notably slow due to the low solubility of barium
manganate.[1][4]

Experimental Protocol:
e Suspend barium manganate (BaMnOa) in water.

« Introduce a mildly acidic solution, such as one containing carbon dioxide or dilute sulfuric
acid, to the suspension.[1]
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e The reaction proceeds as follows:
o With Carbon Dioxide: 3 BaMnOas + 2 CO2 -~ Ba(MnOa4)2 + 2 BaCOs + MnO2[1]
o With Sulfuric Acid: 3 BaMnOa + 2 H2SO4 — Ba(MnQa)2 + 2 BaSO4 + MnO2 + 2 H20[1]

e The insoluble byproducts (barium carbonate or barium sulfate and manganese dioxide) can
be removed by filtration to isolate the aqueous barium permanganate solution.

A more efficient variation of this method involves the hydrothermal reaction of barium
manganate with excess carbon dioxide at 100 °C for 1.5 hours, which can lead to an almost
guantitative yield of barium permanganate.[5]

Synthesis of Barium Permanganate via Disproportionation

Barium Manganate Mildly Acidic Solution
(BaMnOa) (e.g., CO2, H2S0a4)
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Barium Permanganate

(Ba(MnOa4)2)

|
|
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Synthesis of Barium Permanganate via Disproportionation

Synthesis from Silver Permanganate and Barium
Chloride
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Another preparative route involves the reaction of silver permanganate with barium chloride.[1]
Experimental Protocol:

o Prepare aqueous solutions of silver permanganate (AgMnOa4) and barium chloride (BaClz).

» Mix the two solutions. A precipitation of silver chloride (AgCl) will occur.

e The reaction is: 2 AgMnOa4 + BaClz — Ba(MnOa)2 + 2 AgCI(s)

« Filter the mixture to remove the insoluble silver chloride.

o The filtrate contains the desired barium permanganate in solution, which can be
concentrated and crystallized.

High-Purity Synthesis

For obtaining highly pure samples of barium permanganate, a multi-step process can be
employed.[1]

Experimental Protocol:

e React potassium permanganate (KMnQa) with aluminum sulfate (Al2(SOa4)s3) to form
aluminum permanganate (Al(MnOa)s3).

e The resulting aluminum permanganate is then reacted with a stoichiometric amount of
barium hydroxide (Ba(OH)z2).

e This reaction yields barium permanganate and aluminum hydroxide (Al(OH)s), which
precipitates out of solution.

e The precipitated aluminum hydroxide is removed by filtration, leaving a pure solution of
barium permanganate.
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Step 1: Formation of Aluminum Permanganate
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High-Purity Synthesis of Barium Permanganate

Step 2: Formation of Barium Permanganate
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High-Purity Synthesis of Barium Permanganate

Chemical Reactivity and Reactions

Barium permanganate is a potent oxidizing agent.[1][4] Its reactivity is primarily dictated by
the permanganate ion, where manganese is in the +7 oxidation state.

Thermal Decomposition
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Barium permanganate is thermally stable up to approximately 180 °C.[1][2] Above this
temperature, it undergoes a two-stage decomposition process. The first stage occurs between
180-350 °C, and the second stage takes place between 500-700 °C.[1][2] The decomposition
can be initiated at lower temperatures (above 160 °C) at a slow rate, and this process is
accelerated by UV or X-ray irradiation.[1]

Thermal Decomposition of Barium Permanganate
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Thermal Decomposition of Barium Permanganate

When heated to decomposition, it emits acrid smoke and irritating fumes.[3][6]
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Oxidizing Properties

As a strong oxidizer, barium permanganate can react vigorously, and sometimes explosively,
with combustible materials.[3][6] It will accelerate the burning of combustible materials.[3][6]
Explosions can occur when permanganates treated with sulfuric acid come into contact with
substances like benzene, carbon disulfide, diethyl ether, ethyl alcohol, petroleum, or other
organic matter.[3] Acetic acid and acetic anhydride can also explode with permanganates if not
kept cold.[3]

Reaction with Sulfuric Acid

The reaction of barium permanganate with dilute sulfuric acid is a method for preparing
permanganic acid (HMnOa).[1][4] The insoluble barium sulfate byproduct is conveniently
removed by filtration.[1]

Ba(MnOa4)2 + H2SO0a (dilute) - 2 HMnOa4 + BaSOa(s)[1]

It is crucial to use dilute sulfuric acid, as concentrated sulfuric acid reacts with permanganates
to yield the highly explosive manganese heptoxide (Mn207).[1][4]

Applications

The primary utility of barium permanganate stems from its strong oxidizing capabilities and its
role as a precursor in specific chemical syntheses.

e Specialized Oxidizing Agent in Organic Synthesis: It is used for the oxidation of sensitive
substrates, particularly in cases where the presence of alkali metal cations is undesirable.[2]

e Precursor for Permanganic Acid: Its reaction with dilute sulfuric acid provides a barium-free
route to permanganic acid solutions.[2]

e Production of Other Permanganate Salts: Barium permanganate can be used in double
displacement reactions with sulfate salts to prepare other, more exotic permanganate salts.

[4]

o Materials Science: It serves as a precursor for the deposition of manganese oxide films and
coatings via thermal decomposition.[2]
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e Analytical Chemistry: It finds limited use as a standard for permanganate determinations.[2]

Safety and Handling

Barium permanganate is a hazardous substance that requires careful handling and storage.

e Hazards: It is a strong oxidizer and may intensify fires.[7] It is harmful if swallowed or
inhaled.[7] Contact with combustible materials may cause fire or explosions.[3][6] Finely
divided combustible materials may be explosive upon contact.[3][6]

e Handling: Use in a well-ventilated area.[8][9] Avoid breathing dust.[6][8][9] Avoid contact with
skin, eyes, and clothing.[6][7][8] Keep away from heat, sources of ignition, and combustible
materials.[7][8][9]

o Storage: Store in a cool, dry, well-ventilated place in tightly closed containers.[7][8][9] Keep
away from incompatible materials such as acids, reducing agents, and combustible
materials.[7][9]

o First Aid:

o Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Consult
a physician.[6][8]

o Skin Contact: Wash off with soap and plenty of water.[6][8]
o Eye Contact: Flush eyes with water for at least 15 minutes.[6][8]

o Ingestion: Rinse mouth with water. Never give anything by mouth to an unconscious
person. Seek immediate medical attention.[6][7][8]

Disposal Considerations

Barium permanganate should be disposed of as hazardous waste in accordance with local,
state, and federal regulations. It should not be allowed to enter drains or the environment.[7][8]
A potential disposal method involves reduction with hydrogen peroxide, which breaks it down
into manganese dioxide and barium oxide/hydroxide.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Barium Permanganate
(CAS 7787-36-2)]. BenchChem, [2025]. [Online PDF]. Available at:
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36-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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